Cas no 646515-05-1 (1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-)

1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- structure
646515-05-1 structure
Product Name:1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
CAS No:646515-05-1
Molecular Formula:C20H21NO4S
Molecular Weight:371.45004
CID:420074
PubChem ID:10384597

1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl- Properties

Names and Identifiers

    • 1H-Indole-1-acetic acid, 3-[(2-ethylphenyl)sulfonyl]-2,5-dimethyl-
    • 2-[3-(2-ethylphenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
    • DTXSID20439095
    • SCHEMBL1386348
    • 646515-05-1
    • InChIKey: VTYJZDVMTAZIMU-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H21NO4S/c1-4-15-7-5-6-8-18(15)26(24,25)20-14(3)21(12-19(22)23)17-10-9-13(2)11-16(17)20/h5-11H,4,12H2,1-3H3,(H,22,23)
    • SMILES: CCC1=CC=CC=C1S(=O)(=O)C2=C(N(C3=C2C=C(C=C3)C)CC(=O)O)C

Computed Properties

  • Exact Mass: 371.11923
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 371.11912932g/mol
  • Heavy Atom Count: 26
  • Complexity: 614
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 84.8Ų

Experimental Properties

  • PSA: 76.37

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